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Compound of Interest

Compound Name: 3,3,3-Trifluoropropene

Cat. No.: B1201522 Get Quote

Essential Safety and Handling Guide for 3,3,3-
Trifluoropropene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,3,3-Trifluoropropene (HFO-

1243zf). Adherence to these protocols is essential for ensuring laboratory safety and regulatory

compliance.

Chemical Safety and Hazard Information
3,3,3-Trifluoropropene is an extremely flammable gas supplied as a liquefied gas under

pressure.[1] It poses several significant hazards:

Flammability: Forms explosive mixtures with air and must be kept away from all ignition

sources.[1]

Pressure Hazard: Contains gas under pressure and may explode if heated.[1][2] Cylinders

should not be exposed to temperatures exceeding 52°C (125°F).[2]

Health Hazards: May cause drowsiness or dizziness upon inhalation.[1] As a toxic,

asphyxiating gas, it can displace oxygen, leading to a high risk of suffocation.[3] Contact with

the liquefied gas can cause severe skin burns, frostbite, and permanent eye damage.[1]
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The following table summarizes key physical and exposure data for 3,3,3-Trifluoropropene.

Property Value Source

Physical Properties

CAS Number 677-21-4 [3]

Boiling Point -21.50°C [3]

Melting Point -155°C [3]

Vapor Density (air=1) 3.31 [3]

Solubility in Water Sparingly soluble [3]

Occupational Exposure Limits

(as F)

ACGIH TLV (8-hour TWA) 2.5 mg/m³ [2]

OSHA PEL (8-hour TWA) 2.5 mg/m³ [2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3,3,3-Trifluoropropene to minimize

exposure risk. All PPE should comply with relevant OSHA regulations.[1]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes of liquefied gas.[1] (29 CFR 1910.133)

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1] Cold-

insulating gloves are required when handling cylinders or lines containing the liquefied gas to

prevent frostbite.[1] For extensive handling, chemical-resistant gloves are necessary.[1] (29

CFR 1910.138)

Respiratory Protection: Work must be conducted in a well-ventilated area.[1] If ventilation is

inadequate, NIOSH-approved respiratory protection is required.[1] For emergency situations

or where concentrations are high, a self-contained breathing apparatus (SCBA) is

recommended due to the risk of asphyxiation.[3] (29 CFR 1910.134)
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Foot Protection: Safety shoes are recommended when handling cylinders.[1] (29 CFR

1910.136)

Operational Plan: Safe Handling and Storage
Handling:

Training: Only personnel properly trained in handling compressed and flammable gases

should work with 3,3,3-Trifluoropropene.[4]

Ventilation: Always handle this chemical in a well-ventilated area, such as a certified

chemical fume hood, to prevent the accumulation of flammable or asphyxiating vapors.[1]

Oxygen detectors should be used where asphyxiating gases may be released.[1]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static electricity.[1] Smoking is strictly prohibited in handling areas.[1]

Equipment: Use only non-sparking tools and equipment rated for cylinder pressure.[1][2] A

backflow preventative device should be used in piping.[2] All equipment must be properly

grounded to avoid static discharge.[1]

Cylinder Handling: Cylinders should be secured upright to prevent falling.[2] Use a suitable

hand truck for moving cylinders; do not drag, roll, or drop them.[2][5] Keep the valve

protection cap in place until the cylinder is secured and ready for use.[2] Close the valve

after each use and when the cylinder is empty.[1]

Storage:

Location: Store cylinders in a dry, cool, and well-ventilated area, segregated from

incompatible materials like strong oxidizing agents.[1][6]

Conditions: Protect cylinders from direct sunlight and do not expose them to temperatures

exceeding 50°C (122°F).[1]

Inspection: Regularly check systems under pressure for leaks.[1]
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Disposal of 3,3,3-Trifluoropropene and its containers must be performed in compliance with

all local, state, and federal regulations.

Consult EHS: Before initiating any disposal procedure, consult with your institution's

Environmental Health and Safety (EHS) department for site-specific guidance.[7]

Supplier Return: The preferred method of disposal is to return the gas cylinder, whether

empty or partially full, to the original supplier.[7]

Waste Treatment: If supplier return is not possible, the gas must be disposed of through an

authorized and licensed waste management facility.[1] This may involve removal to an

authorized incinerator equipped with an afterburner and a flue gas scrubber.[1]

Container Disposal: Do not puncture or incinerate empty cylinders, as they may contain

residual flammable vapors and pressure.[1] Handle empty containers with care and dispose

of them according to your licensed collector's instructions.[1]

Emergency Procedures: Accidental Release
In the event of a leak or spill, follow the established emergency workflow.
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Initial Response

Major Incident

Minor Incident (Trained Personnel Only)

Post-Incident

Gas Leak Detected

Assess Situation
(Is it safe to approach?)

Evacuate Immediate Area

No

Don Appropriate PPE
(incl. SCBA if needed)

Yes

Notify Emergency Services
& EHS

Report Incident

Eliminate Ignition Sources

Stop Leak if Safe to Do So

Ventilate Area
(Increase fume hood flow,

open windows if safe)

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 3,3,3-Trifluoropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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